Cas no 1567892-21-0 ((2R)-1-(trifluoroacetyl)piperidine-2-carboxylic acid)

(2R)-1-(Trifluoroacetyl)piperidine-2-carboxylic acid is a chiral piperidine derivative featuring a trifluoroacetyl group at the nitrogen position and a carboxylic acid functionality at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The trifluoroacetyl group enhances electrophilicity, facilitating further derivatization, while the stereocenter at the 2-position allows for enantioselective applications. Its high purity and well-defined stereochemistry make it valuable for asymmetric synthesis and medicinal chemistry research. The carboxylic acid moiety provides a handle for coupling reactions, enabling the construction of complex molecular architectures. The compound’s stability under standard conditions ensures reliable handling and storage.

(2R)-1-(trifluoroacetyl)piperidine-2-carboxylic acid structure

1567892-21-0 structure

Product Name:(2R)-1-(trifluoroacetyl)piperidine-2-carboxylic acid

CAS No:1567892-21-0

MF:C₈H₁₀F₃NO₃

MW:225.16511297226

MDL:MFCD21754175

CID:5520705

PubChem ID:79034389

Update Time:2025-11-02

(2R)-1-(trifluoroacetyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Piperidinecarboxylic acid, 1-(2,2,2-trifluoroacetyl)-, (2R)-
- (R)-1-(2,2,2-Trifluoroacetyl)piperidine-2-carboxylic acid
- (2R)-1-(trifluoroacetyl)piperidine-2-carboxylic acid
- AKOS017582537
- 1567892-21-0
- EN300-953639
- CS-0287435
- G72965
- (2R)-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid
- MDL： MFCD21754175
- Inchi： 1S/C8H10F3NO3/c9-8(10,11)7(15)12-4-2-1-3-5(12)6(13)14/h5H,1-4H2,(H,13,14)/t5-/m1/s1
- InChI Key： SVXWNJBAQWRECG-RXMQYKEDSA-N
- SMILES： N1(C(C(F)(F)F)=O)CCCC[C@@H]1C(O)=O

Computed Properties

Exact Mass: 225.06127767g/mol
Monoisotopic Mass: 225.06127767g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 57.6Å²

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